Cas no 2408971-34-4 (tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(thiophen-2-yl)propyl]carbamate)

• Product Name: tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(thiophen-2-yl)propyl]carbamate
• CAS No: 2408971-34-4
• MF: C₁₄H₂₃NO₃S
• MW: 285.402323007584
• CID: 5838485
• PubChem ID: 165698827
• Update Time: 2025-06-08

tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(thiophen-2-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(thiophen-2-yl)propyl]carbamate
• EN300-7548581
• 2408971-34-4

• Inchi： 1S/C14H23NO3S/c1-13(2,3)18-12(17)15-11(14(4,5)9-16)10-7-6-8-19-10/h6-8,11,16H,9H2,1-5H3,(H,15,17)
• InChI Key： AEAQVPNFJJYJCV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(C)(C)CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.13986477g/mol
• Monoisotopic Mass: 285.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.8Ų

Additional information on tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(thiophen-2-yl)propyl]carbamate

Professional Introduction to Compound with CAS No. 2408971-34-4 and Product Name: *tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(thiophen-2-yl)propyl]carbamate*

Compound with the CAS number 2408971-34-4 and the product name tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(thiophen-2-yl)propyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a combination of hydrophobic and hydrophilic moieties, positions it as a promising candidate for various therapeutic interventions.

The compound's backbone consists of a carbamate functional group attached to a tert-butyl moiety, which enhances its stability and bioavailability. The presence of a 3-hydroxy group and a 2,2-dimethyl substitution on the propyl chain introduces additional complexity, influencing its solubility and reactivity. Furthermore, the integration of a thiophen-2-yl ring contributes to its aromaticity and potential interaction with biological targets.

In recent years, there has been growing interest in the development of carbamate-based compounds for their diverse pharmacological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various active pharmaceutical ingredients (APIs). The specific configuration of tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(thiophen-2-yl)propyl]carbamate suggests potential applications in the treatment of neurological disorders, inflammation, and other metabolic conditions.

One of the most compelling aspects of this compound is its potential to modulate enzyme activity. The hydroxyl group and the thiophen ring can serve as hydrogen bond donors or acceptors, facilitating interactions with enzymes such as kinases and phosphatases. These interactions are critical in many biological pathways, making this compound a valuable tool for studying enzyme mechanisms and developing novel therapeutic strategies.

Recent studies have highlighted the importance of structural diversity in drug design. The unique combination of functional groups in tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(thiophen-2-yl)propyl]carbamate allows it to exhibit multiple modes of action. This polypharmacological activity could be particularly beneficial in treating complex diseases that involve multiple pathological pathways. For instance, preliminary research suggests that this compound may have anti-inflammatory properties by inhibiting key pro-inflammatory cytokines.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions to form the carbamate linkage and functional group transformations to introduce the hydroxyl and thiophen groups. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the thiophen ring efficiently.

In terms of pharmacokinetics, the presence of the tert-butyl group enhances lipophilicity, improving membrane permeability and thus oral bioavailability. The 3-hydroxy group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. These properties make it an attractive candidate for further development into a drug candidate.

The potential therapeutic applications of this compound are vast. In addition to its anti-inflammatory properties, it may also exhibit neuroprotective effects by modulating neurotransmitter release or receptor activity. The thiophen ring is known to be present in several bioactive molecules, suggesting that it may contribute to central nervous system (CNS) penetration and activity.

Ongoing research is focused on evaluating the safety profile and efficacy of this compound in preclinical models. Animal studies are being conducted to assess its toxicity, pharmacokinetic behavior, and therapeutic potential. These studies will provide critical insights into its suitability for further clinical development.

The development of novel pharmaceutical compounds is a complex process that requires meticulous planning and execution. The journey from laboratory discovery to market-ready drug involves numerous challenges, including regulatory hurdles and manufacturing scalability. However, compounds like tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(thiophen-2-yl)propyl]carbamate offer hope for addressing unmet medical needs through innovative chemical design.

In conclusion, compound with CAS No. 2408971-34-4 represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its ability to modulate enzyme activity and interact with biological targets positions it as a promising candidate for further development into a novel therapeutic agent. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds great promise for improving human health.